Cas no 2171946-41-9 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid
• CAS No: 2171946-41-9
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6006548
• PubChem ID: 165573155
• Update Time: 2025-07-17

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid
• 2171946-41-9
• EN300-1564169
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-amido]oxolane-3-carboxylic acid

• Inchi： 1S/C25H24N4O6/c1-29-22(10-20(28-29)23(30)26-21-13-34-11-19(21)24(31)32)27-25(33)35-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-10,18-19,21H,11-13H2,1H3,(H,26,30)(H,27,33)(H,31,32)
• InChI Key： DQAOMRYSFMWLPI-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C1C=C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N(C)N=1)=O

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 132Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid

Recent Advances in the Study of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid (CAS: 2171946-41-9)

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid (CAS: 2171946-41-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and oxolane moieties, has shown promising potential in various therapeutic applications, including targeted drug delivery and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the key advancements in the study of this compound is its role as a versatile building block in peptide synthesis. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in the synthesis of complex peptide derivatives, which are critical for the development of novel therapeutics. The compound's stability and reactivity under various conditions have been extensively characterized, providing a robust foundation for its use in combinatorial chemistry and high-throughput screening.

In addition to its synthetic utility, recent investigations have explored the biological activities of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid. Preliminary in vitro studies have indicated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that further structural modifications could enhance its selectivity and potency, paving the way for the development of new anti-inflammatory agents.

Another area of interest is the compound's application in targeted drug delivery systems. Its unique chemical structure allows for conjugation with various drug molecules, enabling the design of prodrugs with improved pharmacokinetic properties. Recent studies have highlighted its compatibility with nanoparticle-based delivery platforms, where it serves as a linker to attach therapeutic payloads. This approach has shown promise in enhancing drug solubility, stability, and targeted release, particularly in cancer therapy.

Despite these promising developments, challenges remain in the optimization and scale-up of this compound. Issues such as yield, purity, and cost-effectiveness need to be addressed to facilitate its transition from the laboratory to clinical applications. Ongoing research is focused on developing more efficient synthetic routes and exploring its interactions with biological targets at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible therapeutic solutions.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-3-amidooxolane-3-carboxylic acid (CAS: 2171946-41-9) represents a multifaceted compound with significant potential in chemical biology and drug development. Its synthetic versatility, biological activity, and applicability in drug delivery systems make it a valuable candidate for further investigation. Future studies should focus on elucidating its structure-activity relationships and exploring its therapeutic potential in preclinical models.